Cas no 186047-23-4 (3-Penten-2-one,4-hydroxy-3-methyl-, (3Z)-)

• Product Name: 3-Penten-2-one,4-hydroxy-3-methyl-, (3Z)-
• CAS No: 186047-23-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 114738
• PubChem ID: 5376159
• Update Time: 2025-04-18

3-Penten-2-one,4-hydroxy-3-methyl-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,4-hydroxy-3-methyl-, (3Z)-
• 3-Penten-2-one, 4-hydroxy-3-methyl-, (3Z)- (9CI)
• 186047-23-4
• SCHEMBL862530
• (Z)-4-hydroxy-3-methylpent-3-en-2-one

• Inchi： 1S/C6H10O2/c1-4(5(2)7)6(3)8/h7H,1-3H3/b5-4-
• InChI Key： ZBCJFUZOIPBJEF-PLNGDYQASA-N
• SMILES： O/C(/C)=C(/C)\C(C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3